Cas no 19532-38-8 (Ethyl 1-(4-nitrophenyl)-1H-pyrazole-3-carboxylate)

• Product Name: Ethyl 1-(4-nitrophenyl)-1H-pyrazole-3-carboxylate
• CAS No: 19532-38-8
• MF: C₁₂H₁₁N₃O₄
• MW: 261.233442544937
• MDL: MFCD09468173
• CID: 822792
• Update Time: 2026-04-29

Ethyl 1-(4-nitrophenyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(4-nitrophenyl)-1H-pyrazole-3-carboxylate
• ethyl 1-(4-nitrophenyl)pyrazole-3-carboxylate
• 1-(4-Nitro-phenyl)-1H-pyrazole-3-carboxylic acid ethyl ester

• MDL： MFCD09468173
• Inchi： InChI=1S/C12H11N3O4/c1-2-19-12(16)11-7-8-14(13-11)9-3-5-10(6-4-9)15(17)18/h3-8H,2H2,1H3
• InChI Key： UAAUWEZLSGXQGC-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=NN(C=C1)C2=CC=C(C=C2)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5